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Compound of Interest

Compound Name: 5-Chloroquinolin-2-amine

cat. No.: B1602155

An In-depth Technical Guide to the Chemical Properties of 5-Chloroquinolin-2-amine

Abstract

5-Chloroquinolin-2-amine is a pivotal heterocyclic building block in the landscape of medicinal
chemistry and organic synthesis. Its unique electronic and structural features, derived from the
quinoline scaffold, a reactive amino group at the C2 position, and an electron-withdrawing
chlorine atom at the C5 position, make it a valuable precursor for a diverse range of biologically
active molecules. This guide provides a comprehensive overview of its core chemical
properties, established synthetic protocols, characteristic reactivity, and key spectroscopic data.
The insights herein are intended to empower researchers in leveraging this compound for the
rational design and development of novel therapeutic agents and complex molecular
architectures.

Core Physicochemical and Structural Properties

5-Chloroquinolin-2-amine is a solid at room temperature, and its properties are defined by the
interplay of the aromatic quinoline core, the basic amino group, and the electronegative chloro
substituent. These features govern its solubility, reactivity, and interaction with biological
targets.

Structural and Physical Data

A summary of the key physicochemical properties for 5-Chloroquinolin-2-amine is presented
below. It is critical to distinguish this isomer from others, such as 5-chloroquinolin-8-amine, as
their properties differ significantly.
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Property Data Source(s)

IUPAC Name 5-chloroquinolin-2-amine

CAS Number 68050-37-3 [1]

Molecular Formula CoH7CIN2 [2]

Molecular Weight 178.62 g/mol

Appearance Solid (predicted)

Melting Point Data not readily available

Boiling Point Predicted: 354.4 + 27.0 °C [3]

Storage Conditions 2-8°C, protect from light, inert ]
atmosphere

Molecular Structure Diagram

The structural formula of 5-Chloroquinolin-2-amine highlights the key functional groups on the
quinoline ring system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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